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Compound of Interest

Compound Name: 2-Vinylmorpholine

CAS No.: 98548-70-0

Cat. No.: B1612480 Get Quote

Executive Safety Assessment: The "Dual-Threat" Hazard
Do not treat 2-Vinylmorpholine (CAS 7474-76-2) simply as "another amine."

As a Senior Application Scientist, I must emphasize that this molecule presents a synergistic

hazard profile derived from its two functional groups. You are dealing with a Corrosive Base

(Morpholine ring) fused with a Reactive Monomer (Vinyl group).

The Morpholine Risk: Like its parent compound, it is a potent solvent that rapidly permeates

skin and attacks mucous membranes. It is highly alkaline and corrosive.

The Vinyl Risk: The vinyl moiety introduces thermodynamic instability. It renders the

molecule susceptible to spontaneous polymerization (exothermic) if stabilizers (like BHT) are

depleted or if exposed to radical initiators. It also significantly lowers the flashpoint compared

to saturated morpholines.

Operational Mandate: Treat this substance as a Flammable, Corrosive, and Polymerizable

Liquid.

The PPE Matrix: Defense in Depth
Standard laboratory PPE is insufficient for direct handling of vinyl-substituted amines. The

following matrix is based on permeation data for morpholine derivatives and vinyl monomers.
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Protection Zone Recommended Equipment Scientific Rationale

Hand Protection (Splash)
Double-Gloving:Inner: Nitrile (4

mil)Outer: Nitrile (5-8 mil)

Why: Morpholine acts as a

solvent for nitrile rubber.

Double gloving provides a

"sacrificial layer." Change

immediately upon splash.

Hand Protection

(Immersion/Spill)

Laminate Film (Silver

Shield/4H) or Butyl Rubber

Why: Nitrile degrades in <15

mins against morpholine.

Laminate film offers >4-hour

breakthrough time against

amines and alkenes.

Respiratory

Fume Hood (Mandatory)If

outside hood: Full-face

respirator with OV/P100

cartridges.

Why: The vinyl group

increases volatility. Morpholine

vapors cause "blue haze"

(corneal edema) and

respiratory sensitization.

Eye/Face
Chemical Splash Goggles +

Face Shield

Why: Corrosive liquids cause

irreversible ocular damage

instantly. A face shield protects

the neck/chin from splashes

that bypass goggles.

Body
Tyvek® Lab Coat (or chemical-

resistant apron)

Why: Cotton absorbs and

holds corrosive amines against

the skin. Tyvek repels liquid

splashes.

Operational Workflow: The "Cold-Chain" Protocol
Visualization of the safe handling lifecycle.
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1. Cold Storage
(-20°C, Dark)

2. Stability Check
(Inspect for turbidity)Thaw slowly

3. PPE Donning
(Double Nitrile + Goggles)

Clear 4. Fume Hood Prep
(Clearance > 6 inches)

Ready

5. Aliquoting
(Cold syringe technique)

Inert Gas (N2)

Restock immediately

6. Waste/Quench
(Acid Neutralization)

Excess
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Figure 1: Critical path for handling reactive vinyl-amines. Note the emphasis on cold storage to

prevent polymerization.

Detailed Experimental Protocol
Phase A: Pre-Operational Setup

Atmosphere Control: Ensure your fume hood is operating at 100 fpm (0.5 m/s) face velocity.

2-Vinylmorpholine vapors are heavier than air and will pool on the benchtop; ensure rear

baffles are clear.

Glassware Prep: Oven-dry all glassware. Moisture can induce hydrolysis or uncontrolled

polymerization of the vinyl group.

Stabilizer Verification: If the bottle is old, test for peroxides. Vinyl compounds can form

peroxides that initiate explosive polymerization upon heating/concentration.

Phase B: Handling & Aliquoting
The "Cold Syringe" Technique:

Do not pour from the stock bottle.

Use a gas-tight glass syringe with a long needle.

Expert Tip: Chill the syringe barrel in the freezer for 10 minutes prior. This prevents the

volatile liquid from expanding/dripping due to hand heat transfer.

Inert Atmosphere: Blanket the open stock bottle with Nitrogen or Argon immediately after

opening. Oxygen promotes radical formation which degrades the vinyl group.
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Phase C: Waste Disposal & Deactivation
Never pour vinyl amines directly into a general organic waste container without quenching, as

they may react with other waste streams (e.g., acid chlorides).

Segregation: Maintain a dedicated "Basic/Reactive Organic" waste stream.

Quenching (Small Spills/Glassware):

Dilute with Isopropanol (IPA) first.

Slowly add 1M HCl to convert the amine to its non-volatile hydrochloride salt.

Caution: This is exothermic.[1] Perform in an ice bath.

Emergency Response (Self-Validating Systems)
Scenario 1: Skin Exposure (The "Slippery" Sign)

Mechanism:[2][3][4][5] Morpholine derivatives saponify skin lipids, creating a "soapy" feeling.

Action: If you feel "soapiness" under your glove, do not wait for pain.

Strip gloves immediately (inside-out).

Flush with water for 15 minutes.

Do not use vinegar/acid to neutralize on skin (exothermic reaction causes thermal burns).

Scenario 2: Spillage (>10mL)

Evacuate: The vapor pressure will rapidly exceed safe limits.

Isolate: Close the lab door.

Re-enter: Only with Self-Contained Breathing Apparatus (SCBA) or after 30 mins of full

ventilation.

Absorb: Use "Chemizorb" or vermiculite. Do not use paper towels (fire risk).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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